Cas no 2877656-04-5 (4-{1-[6-(trifluoromethyl)pyridin-3-yl]pyrrolidine-3-carbonyl}thiomorpholine)

• Product name: 4-{1-[6-(trifluoromethyl)pyridin-3-yl]pyrrolidine-3-carbonyl}thiomorpholine
• CAS No: 2877656-04-5
• MF: C₁₅H₁₈F₃N₃OS
• MW: 345.383132457733
• CID: 5308912
• PubChem ID: 165431918

4-{1-[6-(trifluoromethyl)pyridin-3-yl]pyrrolidine-3-carbonyl}thiomorpholine Chemical and Physical Properties

Names and Identifiers

• F6802-8402
• 2877656-04-5
• 4-{1-[6-(trifluoromethyl)pyridin-3-yl]pyrrolidine-3-carbonyl}thiomorpholine
• AKOS040879506
• 4-Thiomorpholinyl[1-[6-(trifluoromethyl)-3-pyridinyl]-3-pyrrolidinyl]methanone

• Inchi： 1S/C15H18F3N3OS/c16-15(17,18)13-2-1-12(9-19-13)21-4-3-11(10-21)14(22)20-5-7-23-8-6-20/h1-2,9,11H,3-8,10H2
• InChI Key： LYJJWKDMUUHSTI-UHFFFAOYSA-N
• SMILES： C(N1CCSCC1)(C1CCN(C2=CC=C(C(F)(F)F)N=C2)C1)=O

Computed Properties

• Exact Mass: 345.11226787g/mol
• Monoisotopic Mass: 345.11226787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.354±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 507.1±50.0 °C(Predicted)
• pka: 1.58±0.24(Predicted)

Additional information on 4-{1-[6-(trifluoromethyl)pyridin-3-yl]pyrrolidine-3-carbonyl}thiomorpholine

Recent Advances in the Study of 4-{1-[6-(trifluoromethyl)pyridin-3-yl]pyrrolidine-3-carbonyl}thiomorpholine (CAS: 2877656-04-5)

The compound 4-{1-[6-(trifluoromethyl)pyridin-3-yl]pyrrolidine-3-carbonyl}thiomorpholine (CAS: 2877656-04-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that 4-{1-[6-(trifluoromethyl)pyridin-3-yl]pyrrolidine-3-carbonyl}thiomorpholine exhibits remarkable selectivity for certain protein targets involved in inflammatory responses. The study utilized advanced computational modeling and X-ray crystallography to elucidate the compound's binding mode, revealing unique interactions with the target protein's active site.

In terms of synthetic approaches, a novel and efficient route to 4-{1-[6-(trifluoromethyl)pyridin-3-yl]pyrrolidine-3-carbonyl}thiomorpholine was reported in Organic Process Research & Development. The improved synthesis features fewer steps and higher overall yield compared to previous methods, making the compound more accessible for further research and development. Key innovations include the use of a palladium-catalyzed coupling reaction and optimized protecting group strategies.

Pharmacological evaluations have shown promising results for this compound in preclinical models. Research published in ACS Pharmacology & Translational Science demonstrated significant efficacy in animal models of autoimmune disorders, with favorable pharmacokinetic properties and minimal off-target effects. The trifluoromethylpyridine moiety appears to contribute to both the compound's metabolic stability and its ability to penetrate cellular membranes.

Ongoing clinical investigations are exploring the therapeutic potential of derivatives based on the 4-{1-[6-(trifluoromethyl)pyridin-3-yl]pyrrolidine-3-carbonyl}thiomorpholine scaffold. Early-phase trials are examining its application in chronic inflammatory conditions, with preliminary data suggesting dose-dependent modulation of key biomarkers. However, researchers caution that further optimization may be required to improve bioavailability and reduce potential side effects.

The structural features of this compound, particularly the thiomorpholine ring and trifluoromethylpyridine group, have inspired the development of several analogs with modified pharmacological profiles. Recent patent applications indicate growing commercial interest in this chemical space, with potential applications extending beyond inflammation to include neurodegenerative diseases and certain oncology indications.

Future research directions for 2877656-04-5 and related compounds include detailed mechanistic studies to fully characterize their mode of action, as well as investigations into potential combination therapies. The compound's unique chemical properties continue to make it a valuable tool for probing biological systems and developing novel therapeutic agents in the chemical biology and pharmaceutical research communities.